Foundational & Exploratory
Check Availability & Pricing

BENCHE

An In-depth Technical Guide on Trioctyl
Trimellitate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trioctyl trimellitate

Cat. No.: B7802723

L  Get Quote

This guide provides an overview of the fundamental physicochemical properties of Trioctyl
Trimellitate (TOTM), a high-molecular-weight plasticizer. The information is tailored for
researchers, scientists, and professionals in drug development who require precise data for
formulation and analysis.

Physicochemical Data

Trioctyl trimellitate is a branched-chain ester primarily used as a plasticizer in various
polymers. Its molecular characteristics are crucial for understanding its behavior in different

matrices.
Parameter Value References
Molecular Formula C33H5406 [1112][3]
Molecular Weight 546.78 g/mol [4115]
Alternate Molecular Weight 546.8 g/mol [1][3]
Alternate Molecular Weight 546.79 g/mol [2]
CAS Number 3319-31-1 [2][41[5]

Molecular Structure
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Trioctyl trimellitate is the triester of trimellitic acid and 2-ethylhexanol.[6] The central
component is a benzene ring substituted with three ester groups at positions 1, 2, and 4.[3]
Each ester group is attached to an octyl chain.
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Molecular structure of Trioctyl Trimellitate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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